ethyl 1-(2,2-difluoroethyl)-4-iodo-1H-pyrazole-3-carboxylate

• IUPAC Name: ethyl 1-(2,2-difluoroethyl)-4-iodopyrazole-3-carboxylate
• InChI: InChI=1S/C8H9F2IN2O2/c1-2-15-8(14)7-5(11)3-13(12-7)4-6(9)10/h3,6H,2,4H2,1H3
• InChI Key: YCIJWPZOLGNPQW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C=C1I)CC(F)F
• Molecular Formula: C8H9F2IN2O2
• Molecular Weight: 330.07 g/mol

Description

This compound is likely an organic compound containing a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms. The ethyl 1-(2,2-difluoroethyl)-4-iodo-1H-pyrazole-3-carboxylate part suggests that it has an ethyl group, a difluoroethyl group, and an iodine atom attached to the pyrazole ring, and a carboxylate group attached to the 1-position of the ring.

Molecular Structure Analysis

The molecular structure of this compound would be based on the pyrazole ring, with the various groups attached at the specified positions. The presence of the iodine atom, the difluoroethyl group, and the carboxylate group would significantly influence the electronic structure and reactivity of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxylate group might enhance its solubility in polar solvents.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound is intended to be used as a pharmaceutical, its mechanism of action would depend on the biological target it interacts with.

Future Directions

The future directions for the study of this compound would likely depend on its intended use. If it shows promising activity in a particular application, further studies might be conducted to optimize its properties and evaluate its safety and efficacy.